Cas no 624-43-1 (1,2,3-Propanetriol,1-nitrate)

• Product Name: 1,2,3-Propanetriol,1-nitrate
• CAS No: 624-43-1
• MF: C₃H₇NO₅
• MW: 137.091381311417
• CID: 504618
• PubChem ID: 12211
• Update Time: 2025-05-24

1,2,3-Propanetriol,1-nitrate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1-nitrate
• 1-MONONITROGLYCERIN
• 1-Mononitroglycerin solution
• 1-Nitroglycerin
• 2,3-dihydroxypropyl nitrate
• NULL
• 1-Mononitroglycerol
• Glycerol 1-mononitrate
• glycerol nitrate
• Glycerol-1-mononitrat
• Glycerol-1-nitrat
• Glycerol-1-nitrate
• glyceryl 1-mononitrate
• propylene glycol 1-nitrate
• 3-Nitrooxy-propane-1,2-diol
• c0065
• CHEBI:19070
• CHEMBL1636
• 1-MONONITROGLYCERIN [USP-RS]
• 1,2,3-Propanetriol, mononitrate
• 1-nitrate-1,2,3-propanetriol
• glyceryl 1-nitrate
• DTXSID80871795
• 1,2,3-Propanetriol, 1-nitrate
• Glycerin 1-nitrate
• 3-nitryloxy-propane-1,2-diol
• UNII-212452MD4J
• AKOS006272812
• 212452MD4J
• BRN 1761580
• 1-nitroglycerol
• 4-01-00-02761 (Beilstein Handbook Reference)
• Q27253501
• 624-43-1
• SCHEMBL62389
• Mononitroglycerol
• Glycerol-1-nitrat [German]
• 2,3-Dihydroxypropyl nitrate #
• Glycerol, 1-nitrate
• Glyceryl mononitrate
• 1-Mng

• Inchi： 1S/C3H7NO5/c5-1-3(6)2-9-4(7)8/h3,5-6H,1-2H2
• InChI Key： HXWLJBVVXXBZCM-UHFFFAOYSA-N
• SMILES： OC(CO)CO[N+](=O)[O-]

Computed Properties

• Exact Mass: 137.03200
• Monoisotopic Mass: 137.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• XLogP3: -0.8

Experimental Properties

• Density: 1.4164
• Melting Point: 61°C
• Boiling Point: 251.89°C (rough estimate)
• Flash Point: 2℃
• Refractive Index: 1.4698
• PSA: 95.51000
• LogP: -0.92890

1,2,3-Propanetriol,1-nitrate Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates

Additional information on 1,2,3-Propanetriol,1-nitrate

Comprehensive Overview of 1,2,3-Propanetriol, 1-nitrate (CAS No. 624-43-1)

1,2,3-Propanetriol, 1-nitrate, also known by its CAS number 624-43-1, is a versatile compound with significant applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. This compound is a nitrate ester of glycerol and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to 1,2,3-Propanetriol, 1-nitrate.

Chemical Properties

1,2,3-Propanetriol, 1-nitrate (CAS No. 624-43-1) is a colorless liquid with a molecular formula of C₃H₇O₉N. It has a molecular weight of approximately 205.10 g/mol. The compound is highly polar and soluble in water and many organic solvents. Its chemical structure consists of a glycerol backbone with one of the hydroxyl groups replaced by a nitrate group (-ONO₂). This unique structure imparts specific reactivity and functional properties to the compound.

The nitrate group in 1,2,3-Propanetriol, 1-nitrate can undergo various chemical reactions, such as hydrolysis and reduction. Hydrolysis of the nitrate group yields glycerol and nitric acid (HNO₃). Reduction reactions can convert the nitrate group to an amine or alcohol functionality, making it a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of 1,2,3-Propanetriol, 1-nitrate can be achieved through several methods. One common approach involves the reaction of glycerol with nitric acid under controlled conditions. The reaction typically proceeds via the following steps:

• Nitration: Glycerol reacts with nitric acid to form the mono-, di-, and tri-nitrate esters.
• Purification: The desired mono-nitrate ester is isolated through fractional distillation or other separation techniques.

An alternative method involves the use of nitrating agents such as dinitrogen pentoxide (N₂O₅) or mixed acids (a combination of sulfuric acid and nitric acid). These methods offer better control over the selectivity of the nitration reaction and can yield higher purity products.

Applications in Pharmaceuticals and Cosmetics

1,2,3-Propanetriol, 1-nitrate has found applications in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs and other therapeutic agents. For example, it is used in the production of certain vasodilators and anti-anginal medications due to its ability to release nitric oxide (NO), which has vasodilatory effects.

In cosmetics and personal care products, 1,2,3-Propanetriol, 1-nitrate is used as a humectant and emollient. Its hygroscopic nature helps retain moisture in skin care formulations, while its emollient properties enhance skin smoothness and appearance. Additionally, its ability to form stable emulsions makes it useful in hair care products and other cosmetic formulations.

Recent Research Advancements

The study of 1,2,3-Propanetriol, 1-nitrate has seen significant advancements in recent years. Researchers have explored its potential applications in novel drug delivery systems and therapeutic agents. For instance, studies have shown that the compound can be used as a prodrug for controlled release of nitric oxide (NO) in targeted drug delivery systems. This approach has potential applications in treating cardiovascular diseases and other conditions where controlled NO release is beneficial.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 1,2,3-Propanetriol, 1-nitrate-based prodrugs for treating chronic obstructive pulmonary disease (COPD). The researchers found that these prodrugs could effectively deliver NO to lung tissues, leading to improved respiratory function and reduced inflammation.

In another study published in Biomaterials Science, researchers developed a novel hydrogel formulation containing 1,2,3-Propanetriol, 1-nitrate. The hydrogel was designed to release NO over an extended period for wound healing applications. The results showed that the NO-releasing hydrogel promoted faster wound closure and reduced infection rates compared to conventional treatments.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1,2,3-Propanetriol, 1-nitrate is generally considered safe for use in industrial applications when proper precautions are taken, it is important to follow standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In terms of environmental impact, studies have shown that proper disposal methods should be followed to prevent contamination of water sources or soil. Additionally, regulatory agencies such as the Environmental Protection Agency (EPA) provide guidelines for safe handling and disposal of chemicals like 1，2，3-Propanetriol，1-nitrate.

Closing Remarks

1，2，3-Propanetriol，1-nitrate (CAS No．624-43-1)